Barium arsorite (3/2)

Specification

• CAS No.: 125687-68-5
• Molecular Formula: Ba(AsO3)2; As2Ba3O6
• Molecular Weight: 657.8 g/mol
• IUPAC Name: barium(2+);diarsorite
• Standard InChI: InChI=1S/2AsO3.3Ba/c2*2-1(3)4;;;/q2*-3;3*+2
• Standard InChI Key: DXGTWLMHJQXKLU-UHFFFAOYSA-N
• SMILES: [O-][As]([O-])[O-].[O-][As]([O-])[O-].[Ba+2].[Ba+2].[Ba+2]
• Canonical SMILES: [O-][As]([O-])[O-].[O-][As]([O-])[O-].[Ba+2].[Ba+2].[Ba+2]

Introduction

Chemical Identity and Properties

Nomenclature and Identifiers

Barium arsorite (3/2) is known by several identifiers in chemical databases and literature. These identifiers help in uniquely recognizing and referencing the compound across different platforms and research contexts.

Table 1: Chemical Identifiers of Barium Arsorite (3/2)

Identifier Type	Value
CAS Number	125687-68-5
Molecular Formula	As2Ba3O6
IUPAC Name	barium(2+);diarsorite
InChI	InChI=1S/2AsO3.3Ba/c22-1(3)4;;;/q2-3;3*+2
InChIKey	DXGTWLMHJQXKLU-UHFFFAOYSA-N
SMILES Notation	[O-]As[O-].[O-]As[O-].[Ba+2].[Ba+2].[Ba+2]
DSSTox Substance ID	DTXSID50607806

The compound is also referred to by alternative names including "BARIUM ARSENITE," "2AsO3.3Ba," and other systematic identifiers in chemical databases and literature.

Structure and Composition

Barium arsorite (3/2) has a chemical formula of As2Ba3O6, indicating that it contains arsenic, barium, and oxygen atoms in a specific ratio. The structure represents a salt where barium cations (Ba²⁺) are associated with arsenite anions (AsO₃³⁻).

The structure can be understood as three barium ions (Ba²⁺) associated with two arsenite ions (AsO₃³⁻), maintaining electrical neutrality in the compound. This is reflected in the SMILES notation where the arsenite groups each carry a -3 charge, balanced by three Ba²⁺ ions.

The compound's arrangement can be represented as:

2[AsO₃]³⁻ + 3Ba²⁺ → Ba₃(AsO₃)₂

This structure is consistent with the chemical behavior of barium as a divalent cation and arsenite as a trivalent anion. The oxygen atoms serve as bridges between the arsenic and barium components of the molecule, creating a specific three-dimensional arrangement.